N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-1-methyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H21N3O3/c1-21(2)15(17-11-13-7-4-5-9-16(13)25-17)12-20-18(23)14-8-6-10-22(3)19(14)24/h4-11,15H,12H2,1-3H3,(H,20,23)
• InChI Key: XVIYUBZGEDZQRQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NCC(C2=CC3=CC=CC=C3O2)N(C)C
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H21N3O3 and its molecular weight is 339.395. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Compounds

• Research has focused on the synthesis of novel compounds and their characterization, exploring the potential for various applications including medicinal chemistry. For instance, studies have synthesized new series of phenolic esters and amides of quinoline carboxylic acid, showing antioxidant and antibacterial activities, highlighting the chemical's potential in therapeutic applications (Shankerrao et al., 2013).

Anticancer and Antibacterial Properties

• Some derivatives of related chemical structures have been evaluated for their anticancer and antibacterial properties. For instance, a study on benzonaphthyridine anti-cancer agents in mice found significant tumour retention and anticancer activity, suggesting the potential of similar compounds in cancer therapy (Lukka et al., 2012).

Analgesic and Anti-inflammatory Agents

• Compounds derived from benzofurans have shown significant analgesic and anti-inflammatory activities, with some studies focusing on the synthesis of novel benzodifuranyl derivatives as potential therapeutic agents (Abu‐Hashem et al., 2020).

Enzyme Inhibition

• New benzofuran carboxamide-benzylpyridinum salts were synthesized as cholinesterase inhibitors, showcasing the role of such compounds in developing treatments for diseases associated with enzyme dysfunction (Abedinifar et al., 2018).

Luminescence and Thermostability Studies

• Metal–organic frameworks involving carboxylate-assisted ethylamide structures have been explored for their luminescence properties and thermostability, indicating the utility of such compounds in materials science and engineering (Sun et al., 2012).